![molecular formula C12H18O B2988615 Desacetyldiltiazemhcl CAS No. 60033-38-7](/img/structure/B2988615.png)
Desacetyldiltiazemhcl
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Overview
Description
Desacetyl diltiazem is a derivative of diltiazem, a calcium channel blocker . It is used as a reference standard in the pharmaceutical industry . The empirical formula is C20H24N2O3S · HCl, and the molecular weight is 408.94 . Diltiazem, the parent compound, is used to treat hypertension and manage chronic stable angina . It works by inhibiting the calcium influx into cardiac and vascular smooth muscle during depolarization .
Molecular Structure Analysis
The molecular structure of Desacetyl diltiazem HCl is described by the empirical formula C20H24N2O3S · HCl . The molecular weight is 408.94 . For a detailed molecular structure analysis, advanced techniques such as X-ray crystallography or NMR spectroscopy would be required, which are not covered in the search results.Scientific Research Applications
Bioconcentration and Metabolism in Aquatic Species
Research has explored the bioconcentration, metabolism, and half-life of Desacetyldiltiazem HCL in aquatic species such as rainbow trout. It was found that Desacetyldiltiazem, among other metabolites, is produced through desmethylation and desacetylation processes, indicating similar metabolic pathways in fish and mammals. This study sheds light on the environmental impact of pharmaceuticals, showing potential uptake and metabolism in non-target organisms within aquatic environments (Steinbach et al., 2016).
Pharmacokinetics in Combination Therapy
Another study focused on the steady-state pharmacokinetics of Desacetyldiltiazem when diltiazem is administered alongside other cardiovascular drugs. This research is crucial for understanding how Desacetyldiltiazem behaves in the body when combined with other medications, potentially informing therapeutic strategies and drug development (Weir et al., 1998).
Interaction with Biological Systems
Desacetyldiltiazem's effects on biological systems have been a subject of interest, particularly in studies assessing its interaction with enzymes and receptors within the body. For example, research has investigated its influence on nucleoside triphosphate diphosphohydrolase (NTPDase), highlighting how it and other metabolites can modulate enzyme activity. Such studies are integral to understanding the broader physiological implications of Desacetyldiltiazem and related compounds (Gendron et al., 2000).
Degradation and Stability
Investigations into the degradation kinetics of diltiazem, leading to the formation of Desacetyldiltiazem, provide essential insights into the stability and shelf life of pharmaceutical formulations. This research has practical implications for drug manufacturing and storage, ensuring the efficacy and safety of medications (Suleiman et al., 1990).
Pharmacological Activity and Metabolism
Desacetyldiltiazem's pharmacological effects, alongside those of diltiazem and other metabolites, have been studied in various settings, including their cardiovascular effects in animal models. Understanding the activity of these metabolites can inform clinical use and reveal potential therapeutic applications (Yabuna et al., 1985).
Mechanism of Action
Target of Action
Desacetyldiltiazem HCl, a major metabolite of Diltiazem, primarily targets the calcium channels in cardiac and vascular smooth muscle . These channels play a crucial role in the contraction and relaxation of the muscles. By acting on these targets, Desacetyldiltiazem HCl can influence the muscle tone and blood flow .
Mode of Action
Desacetyldiltiazem HCl works by inhibiting the influx of calcium ions into cardiac and vascular smooth muscle during depolarization . This inhibition leads to the relaxation of these muscles. Compared to other drugs like nifedipine, which preferentially act on vascular smooth muscle, and verapamil, which directly acts on the heart muscle, Desacetyldiltiazem HCl displays an intermediate specificity to target both the cardiac and vascular smooth muscle .
Pharmacokinetics
The pharmacokinetic properties of Desacetyldiltiazem HCl are complex and can be influenced by various factors. Studies have shown that the compound’s absorption and first-pass metabolism can be affected by other drugs . For instance, lovastatin has been found to increase the bioavailability of diltiazem, possibly by inhibiting cytochrome P450 3A4 and P-glycoprotein, which are involved in the metabolism of diltiazem . Similarly, hesperidin has been shown to enhance the oral bioavailability of diltiazem in rats .
Result of Action
The primary result of Desacetyldiltiazem HCl’s action is the relaxation of vascular smooth muscle , leading to a decrease in peripheral vascular resistance . This can result in lower blood pressure and increased oxygen delivery to the myocardium, which can be beneficial in conditions such as hypertension and angina .
Action Environment
The action, efficacy, and stability of Desacetyldiltiazem HCl can be influenced by various environmental factors. For instance, the presence of other drugs can affect the compound’s pharmacokinetics, as mentioned above Additionally, factors such as the patient’s age, health status, and genetic makeup can also influence the compound’s action and effectiveness
Biochemical Analysis
Biochemical Properties
Desacetyldiltiazem Hydrochloride interacts with various enzymes and proteins in the body. It primarily works by inhibiting the calcium influx into cardiac and vascular smooth muscle during depolarization . This interaction with calcium channels plays a crucial role in its biochemical reactions.
Cellular Effects
Desacetyldiltiazem Hydrochloride has significant effects on various types of cells and cellular processes. It influences cell function by altering calcium influx, which can impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The mechanism of action of Desacetyldiltiazem Hydrochloride involves its binding interactions with biomolecules, particularly calcium channels. By inhibiting calcium influx during depolarization, it can cause changes in gene expression and potentially influence enzyme activation or inhibition .
Temporal Effects in Laboratory Settings
The effects of Desacetyldiltiazem Hydrochloride can change over time in laboratory settings. Information on its stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies is currently limited .
Dosage Effects in Animal Models
The effects of Desacetyldiltiazem Hydrochloride can vary with different dosages in animal models
Transport and Distribution
Desacetyldiltiazem Hydrochloride is transported and distributed within cells and tissues
properties
IUPAC Name |
spiro[5.6]dodec-4-en-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O/c13-11-5-9-12(10-6-11)7-3-1-2-4-8-12/h5,9H,1-4,6-8,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZRPUPUCOQSGKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2(CC1)CCC(=O)C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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